Cas no 872860-39-4 (1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one)

• Product Name: 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one
• CAS No: 872860-39-4
• MF: C₁₉H₂₀ClN₅OS
• MW: 401.913001060486
• CID: 5906290
• PubChem ID: 7199902
• Update Time: 2025-10-29

1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-1-yl)-2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylethanone
• F1874-0771
• 1-(azepan-1-yl)-2-{[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}ethan-1-one
• 872860-39-4
• 1-(azepan-1-yl)-2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)ethanone
• AKOS024615617
• 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one

• Inchi： 1S/C19H20ClN5OS/c20-14-6-5-7-15(10-14)25-18-16(11-23-25)19(22-13-21-18)27-12-17(26)24-8-3-1-2-4-9-24/h5-7,10-11,13H,1-4,8-9,12H2
• InChI Key： XNICTOHCLIBSBW-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCCC1)CSC1=NC=NC2N(C3=CC=CC(Cl)=C3)N=CC=21

Computed Properties

• Exact Mass: 401.1077091g/mol
• Monoisotopic Mass: 401.1077091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.2Ų

Additional information on 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}ethan-1-one

Chemical Profile of 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one (CAS No. 872860-39-4)

The compound 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one, identified by its CAS number 872860-39-4, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which integrates azepane, pyrazolo[3,4-d]pyrimidine, and sulfanyl functional groups. Such structural motifs are increasingly recognized for their ability to modulate biological pathways, making this molecule a subject of considerable interest in drug discovery initiatives.

At the core of this compound's structure lies the azepan-1-yl moiety, a saturated nitrogen-containing heterocycle that contributes to its favorable pharmacokinetic properties. Azepane derivatives are well-documented for their ability to enhance oral bioavailability and reduce metabolic liability, attributes that are critical for the development of therapeutic agents. The presence of the azepan-1-yl group in this compound suggests a potential for improved pharmacological activity while maintaining solubility and stability under physiological conditions.

The second key component is the pyrazolo[3,4-d]pyrimidine scaffold, which is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This particular heterocyclic system has garnered substantial attention in medicinal chemistry due to its versatility as a pharmacophore. Pyrazolo[3,4-d]pyrimidines exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this scaffold into the molecular structure of 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one likely contributes to its potential therapeutic efficacy.

Furthermore, the presence of the sulfanyl group at the 2-position of the pyrazolo[3,4-d]pyrimidine ring introduces an additional layer of biological functionality. Sulfanyl groups are known to participate in various biochemical interactions, including hydrogen bonding and metal chelation, which can influence the compound's binding affinity and selectivity towards biological targets. In this context, the sulfanyl moiety may play a crucial role in modulating the compound's interaction with enzymes or receptors involved in disease pathways.

The 3-chlorophenyl substituent appended to the pyrazolo[3,4-d]pyrimidine ring adds another dimension to the compound's structural complexity. Chlorophenyl groups are frequently incorporated into pharmaceutical molecules due to their ability to enhance lipophilicity and metabolic stability. This substitution pattern is often observed in kinase inhibitors and other targeted therapies, suggesting that 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one may exhibit inhibitory activity against specific enzymatic targets relevant to oncology or inflammatory diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high precision. Studies indicate that the structural features of 1-(azepan-1-yl)-2-{1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}ethan-1-one align well with known binding pockets of protein targets such as kinases and transcription factors. These predictions provide valuable insights into its potential mechanisms of action and highlight its suitability for further investigation in drug discovery pipelines.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data suggest that it demonstrates moderate affinity for certain kinases involved in cancer progression. The combination of azepane-based solubility enhancements and sulfanyl-mediated interactions appears to contribute to its observed activity. Additionally, preliminary toxicity assays indicate that the compound exhibits acceptable safety margins at effective concentrations.

The integration of cutting-edge synthetic methodologies has facilitated the efficient preparation of CAS No. 872860-39-4 on multigram scales suitable for preclinical development. Advances in automated synthesis platforms have enabled rapid optimization cycles, allowing researchers to fine-tune key structural parameters while maintaining high purity standards. These capabilities are essential for advancing promising candidates through late-stage clinical trials.

The broader significance of this compound lies in its embodiment of modern drug discovery principles—combining structural diversity with validated pharmacophoric elements derived from established therapeutic classes. As research continues into novel scaffolds like pyrazolo[3,4-d]pyrimidines and their derivatives, 1-(azepan-1-y l)-2-{ 1 - ( 3 - chlorophen yl ) - 1 H - p y r az ol o [ 3 , 4 - d ] p y r im idin - 4 - ylsulfany l } eth an - 1 - o ne ( C A S N o . 872860 - 39 - 4 ) holds promise as a lead compound or building block for future generations of therapeutics targeting complex diseases.